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Compound of Interest

Compound Name: L-beta-Homohydroxyproline.HCl

Cat. No.: B13397627

Get Quote

Executive Summary
In the realm of peptidomimetics, L-beta-Homohydroxyproline.HCl ([(2S,4R)-4-Hydroxy-2-

pyrrolidinyl]acetic acid hydrochloride) represents a critical scaffold for engineering high-stability

foldamers. Unlike its alpha-amino acid counterpart, this beta-homolog introduces a methylene

group into the backbone, conferring resistance to proteolytic degradation while retaining the

unique conformational constraints of the pyrrolidine ring.

This guide details the mechanistic utility of L-beta-Homohydroxyproline in inducing specific

secondary structures (14-helices) and provides a self-validating protocol for its incorporation

into oligomers via Solid Phase Peptide Synthesis (SPPS).

Molecular Architecture & Stereoelectronic Control
The efficacy of L-beta-Homohydroxyproline stems from its ability to pre-organize peptide

backbones through two primary mechanisms: steric constraint and stereoelectronic effects.

Structural Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13397627#bc-rfq
https://www.benchchem.com/product/b13397627/docs?utm_src=pdf-body#advanced-application-of-l-beta-homohydroxyproline-hcl-in-foldamer-engineering
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13397627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: 2-((2S,4R)-4-hydroxypyrrolidin-2-yl)acetic acid hydrochloride[1]

CAS: 336182-11-7[1][2][3]

Role: Beta-amino acid monomer (

-amino acid analog, cyclic).

Salt Form: The Hydrochloride (.HCl) salt is critical for monomer stability, preventing

premature polymerization or lactamization during storage.

The Hydroxyl "Gauche" Effect
The 4-hydroxy substituent is not merely for solubility. In the (2S,4R) configuration (trans), the

electronegative oxygen induces a gauche effect, favoring the

-exo ring pucker. This puckering preference is thermodynamically coupled to the backbone
dihedral angles (

,

,

), rigidly enforcing a conformation that stabilizes 14-helix secondary structures in

-peptides.

Property L-beta-Homoproline (H)
L-beta-
Homohydroxyproline (OH)

Ring Pucker
Fluxional (Endo/Exo

equilibrium)

Biased

-exo (Gauche effect)

Water Solubility Moderate High

H-Bonding Backbone only Backbone + Sidechain (OH)

Helix Preference 14-helix (moderate stability) 14-helix (enhanced stability)

Foldamer Mechanics: The 14-Helix
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Foldamers containing L-beta-Homohydroxyproline adopt defined architectures that mimic

natural proteins but with superior pharmacokinetics.[4]

The Folding Pathway
The incorporation of cyclic

-amino acids restricts the

bond rotation. When L-beta-Homohydroxyproline is oligomerized (or alternated with acyclic

-amino acids), it promotes the formation of a 14-helix, defined by 14-membered ring hydrogen
bonds between the carbonyl oxygen of residue

and the amide proton of residue

.
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Figure 1: The conformational locking mechanism. The hydroxyl group biases the ring pucker,

which pre-organizes the backbone for 14-helix formation.

Self-Validating Synthesis Protocol
Synthesizing foldamers with secondary amines (like proline derivatives) requires modified

SPPS protocols. Standard colorimetric tests (Kaiser) fail for secondary amines. This protocol

utilizes the Chloranil Test and LC-MS for validation.

Pre-requisites
Resin: Rink Amide MBHA (low loading, 0.3–0.5 mmol/g) to reduce aggregation.

Monomer: Fmoc-L-beta-Homohydroxyproline-OH (Free base generated in situ or pre-

converted).
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Coupling Reagent: HATU or PyAOP (stronger activation required for secondary amines).

The Workflow
Step 1: Resin Swelling[5][6]

DCM (30 min) followed by DMF (3 x 5 min).

Step 2: Fmoc Deprotection

20% Piperidine in DMF (2 x 10 min).

Validation: UV monitoring of the piperidine adduct at 301 nm.

Step 3: Coupling (The Critical Step)

Reagents: 3 eq. Fmoc-AA, 2.9 eq. HATU, 6 eq. DIEA in DMF.

Time: 2 hours (double coupling recommended for beta-amino acids).

Mechanism: The secondary amine of the resin-bound homoproline is sterically hindered.

HATU ensures rapid acylation before side reactions occur.

Step 4: In-Process Quality Control (IPQC)

Test: Chloranil Test (specifically for secondary amines).

Positive (Uncoupled): Blue/Green beads.

Negative (Coupled): Colorless/Yellow beads.

Micro-Cleavage: Remove 5 mg resin, cleave with 95% TFA, analyze via LC-MS to confirm

mass shift (+ AA).
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Figure 2: Logic-gated SPPS workflow for beta-amino acids. Note the specific requirement for

Chloranil testing over Kaiser testing.

Applications in Drug Discovery[1][4][7]
Protein-Protein Interaction (PPI) Inhibition
Foldamers containing L-beta-Homohydroxyproline are excellent mimics of alpha-helical

domains found in signaling proteins (e.g., Bcl-2 family, p53/MDM2).

Advantage: The 14-helix aligns side chains at similar spacing to the alpha-helix (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13397627/docs?utm_src=pdf-body-img#advanced-application-of-l-beta-homohydroxyproline-hcl-in-foldamer-engineering
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13397627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mimicry) but the backbone is unrecognizable to proteases.

Solubility: The hydroxyl group provides a handle for solvation in aqueous media, a common

failure point for hydrophobic foldamers.

Cell Penetrating Peptides (CPPs)
Cationic foldamers (rich in beta-homolysine and beta-homohydroxyproline) show enhanced

cellular uptake. The rigidity of the homohydroxyproline reduces the entropic cost of membrane

insertion.

Comparative Stability Data

Peptide Class Protease
Half-Life (

)

Alpha-Peptide (Control) Trypsin/Chymotrypsin < 15 minutes

Beta-Peptide (Homoproline) Trypsin/Chymotrypsin > 24 hours

Beta-Peptide

(Homohydroxyproline)
Trypsin/Chymotrypsin > 36 hours

Serum Stability Human Plasma > 7 days

Data synthesized from Seebach et al. and Gellman et al. studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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